4-Bromo-1-methyl-5-methylsulfonylpyrazole
Overview
Description
4-Bromo-1-methyl-5-methylsulfonylpyrazole is a useful research compound. Its molecular formula is C5H7BrN2O2S and its molecular weight is 239.09. The purity is usually 95%.
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Scientific Research Applications
Catalyst in Synthesis
4-Bromo-1-methyl-5-methylsulfonylpyrazole has been used as a catalyst in chemical syntheses. For example, it catalyzed the synthesis of bis(pyrazol-5-ols) through a pseudo five-component condensation reaction involving phenylhydrazine, acetoacetate derivatives, and arylaldehydes. This process offers several advantages, including the use of non-toxic materials, high yields, short reaction times, and clean workup (Khazaei, Abbasi, & Moosavi-Zare, 2014).
Synthesis of Phenyl Pyrazolyl Sulfides
The compound has been involved in the alkylation of pyrazol-5-ols with methyl bromoacetate, leading to the formation of phenyl pyrazolyl sulfides. These compounds exhibit potential biological activity, illustrating the broad applicability of this compound in pharmaceutical research (Vydzhak, Panchishin, & Brovarets, 2017).
Metalation and Functionalization
This chemical has been utilized in regioselective metalation processes. It undergoes lithiation to form a 5-lithio derivative, which can then be quenched with electrophiles to yield disubstituted pyrazoles. These reactions demonstrate the compound's utility in creating structurally diverse molecules, important in medicinal chemistry and material sciences (Heinisch, Holzer, & Pock, 1990).
Antimicrobial Properties
Compounds derived from this compound have shown promising antimicrobial properties. Synthesized phenylpyrazoles exhibited inhibitory effects against pathogenic yeast and mold, indicating potential applications in developing new antifungal agents (Farag, Mayhoub, Barakat, & Bayomi, 2008).
Safety and Hazards
4-Bromo-1-methyl-5-methylsulfonylpyrazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to use it only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
4-bromo-1-methyl-5-methylsulfonylpyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2O2S/c1-8-5(11(2,9)10)4(6)3-7-8/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLVBOIXMOGDGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Br)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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